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Introduction
G protein-coupled receptor 41 (GPR41), also known as Free Fatty Acid Receptor 3 (FFAR3), is

a promising therapeutic target involved in metabolic regulation, immune responses, and

gastrointestinal motility.[1] It is activated by short-chain fatty acids (SCFAs) such as acetate,

propionate, and butyrate, which are produced by the gut microbiota.[2][3][4][5] GPR41

activation primarily signals through the Gi/o protein pathway, leading to the inhibition of

adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][6][7]

Additionally, GPR41 activation can modulate the mitogen-activated protein kinase (MAPK)

cascade, specifically the extracellular signal-regulated kinase 1/2 (ERK1/2) and p38 pathways.

[3][8][9]

This document provides detailed protocols for the in vitro characterization of "GPR41
modulator 1," a compound with reported agonist activity and an EC50 value of 0.679 µM.[10]

[11] The following experimental designs are intended to confirm its modulatory effects on

GPR41 signaling pathways.
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Key Signaling Pathways of GPR41
Activation of GPR41 by its ligands initiates a cascade of intracellular events. The primary

signaling pathway involves the coupling to Gi/o proteins, which inhibits adenylyl cyclase,

leading to a reduction in cAMP levels. A secondary pathway involves the activation of the

MAPK/ERK signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15569890/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-gpr41-modulator-1-treatment
https://www.benchchem.com/product/b15569890?utm_src=pdf-custom-synthesis#bc-rfq
https://www.promega.jp/resources/protocols/technical-bulletins/101/camp-glo-assay-protocol/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4033597/
https://scispace.com/pdf/expression-of-short-chain-fatty-acid-receptor-gpr41-in-the-3i7qqw6ejh.pdf
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://utswmed-ir.tdl.org/server/api/core/bitstreams/7cedaf3b-810c-4f28-ac87-1450c6720be4/content
https://www.researchgate.net/figure/Signaling-pathways-of-GPR41-and-GPR43-activated-by-SCFAs-The-signaling-pathway_fig3_348228010
https://www.researchgate.net/publication/236691122_Short-Chain_Fatty_Acids_Activate_GPR41_and_GPR43_on_Intestinal_Epithelial_Cells_to_Promote_Inflammatory_Responses_in_Mice
https://www.medchemexpress.cn/gpr41-modulator-1.html
https://www.invivochem.cn/product/V86603
https://www.benchchem.com/product/b15569890/docs#application-notes-and-protocols-for-gpr41-modulator-1-treatment
https://www.benchchem.com/product/b15569890/docs#application-notes-and-protocols-for-gpr41-modulator-1-treatment
https://www.benchchem.com/product/b15569890/docs#application-notes-and-protocols-for-gpr41-modulator-1-treatment
https://www.benchchem.com/product/b15569890/docs#application-notes-and-protocols-for-gpr41-modulator-1-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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